Cas no 2846-04-0 (1,3-Distearoyl-2-oleoyl Glycerol)

1,3-Distearoyl-2-oleoyl Glycerol (SOS) is a structured triglyceride composed of two stearic acid (C18:0) residues at the sn-1 and sn-3 positions and one oleic acid (C18:1) residue at the sn-2 position. This configuration imparts unique physicochemical properties, including a high melting point and stability, making it suitable for applications in food, cosmetics, and pharmaceuticals. The sn-2 oleic acid enhances digestibility and metabolic efficiency, while the saturated outer chains contribute to solid fat functionality. SOS is often utilized in cocoa butter equivalents, lipid-based drug delivery systems, and structured lipids for nutritional formulations. Its predictable crystallization behavior and compatibility with other lipids further underscore its industrial relevance.
1,3-Distearoyl-2-oleoyl Glycerol structure
2846-04-0 structure
Product name:1,3-Distearoyl-2-oleoyl Glycerol
CAS No:2846-04-0
MF:C57H108O6
MW:889.463839530945
CID:258722
PubChem ID:13183956

1,3-Distearoyl-2-oleoyl Glycerol Chemical and Physical Properties

Names and Identifiers

    • 9-Octadecenoic acid(9Z)-, 2-[(1-oxooctadecyl)oxy]-1-[[(1-oxooctadecyl)oxy]methyl]ethyl ester
    • 1,3-Distearoyl-2-oleoyl Glycerol
    • 1,3-distearoyl-2-oleoyl-sn-glycerol
    • (1,3-distearoyl-2-oleoylglycerol) (1,3-dipalmitoyl-2-oleoylglycerol)
    • 1,3-DI-O-STEAROYL-2-O-OLEOYLGLYCEROL
    • 1,3-Stearin-2-Olein
    • Q27259880
    • 1-Octadecanoyl-2-(9Z-octadecenoyl)-3-octadecanoyl-glycerol
    • SOS-POP beta1
    • Glyceryl 1,3-distearate-2-oleate
    • [3-octadecanoyloxy-2-[(Z)-octadec-9-enoyl]oxypropyl] octadecanoate
    • 2-Oeoyl-1,3-distearin
    • 2-Oleo-1,3-distearin
    • 2-oleoyl-1,3-distearoylglycerol
    • BP-29832
    • 9-OCTADECENOIC ACID (9Z)-, 2-((1-OXOOCTADECYL)OXY)-1-(((1-OXOOCTADECYL)OXY)METHYL)ETHYL ESTER
    • EINECS 220-643-2
    • 1-Stearoyl-2-oleoyl-3-stearoyl-glycerol
    • SCHEMBL637876
    • SOS-beta-1
    • CAA84604
    • AKOS040756386
    • 1,3-Distearoyl-2-Oleoyl-rac-glycerol
    • 9-Octadecenoic acid (Z)-, 2-((1-oxooctadecyl)oxy)-1-(((1-oxooctadecyl)oxy)methyl)ethyl ester
    • Olein, 1,3-distearo-2-
    • 2-(Oleoyloxy)propane-1,3-diyl distearate
    • 4KE1Y9738S
    • 2-((1-Oxooctadecyl)oxy)-1-(((1-oxooctadecyl)oxy)methyl)ethyl oleate
    • UNII-4KE1Y9738S
    • 1,3-distearoyl-2-oleoyl-glycerol
    • 1,3-Distearo-2-olein
    • GLYCERYL 2-OLEOYL-1,3-DISTEARATE
    • TG(18:0/18:1(9Z)/18:0)
    • 2846-04-0
    • PD120034
    • TRIGLYCERIDE STOST,SN
    • 1,3-Distearoyl-2-olein
    • 1 3-DISTEAROYL-2-OLEOYLGLYCEROL
    • NS00049251
    • DTXSID301304181
    • 1,3-Distearoyl-2-oleoylglycerol
    • 2-((1-Oxooctadecyl)oxy)-1-(((1-oxooctadecyl)oxy)methyl)ethyl 9-octadecenoate, (Z)-
    • 1,3-disteroyl-2-oleoyl glycerol (StOSt)
    • RBLADLVPSYELCA-IKPAITLHSA-N
    • DB-322659
    • Inchi: InChI=1S/C57H108O6/c1-4-7-10-13-16-19-22-25-28-31-34-37-40-43-46-49-55(58)61-52-54(63-57(60)51-48-45-42-39-36-33-30-27-24-21-18-15-12-9-6-3)53-62-56(59)50-47-44-41-38-35-32-29-26-23-20-17-14-11-8-5-2/h27,30,54H,4-26,28-29,31-53H2,1-3H3/b30-27-
    • InChI Key: RBLADLVPSYELCA-IKPAITLHSA-N
    • SMILES: CCCCCCCCCCCCCCCCCC(OCC(OC(CCCCCCC/C=C\CCCCCCCC)=O)COC(CCCCCCCCCCCCCCCCC)=O)=O

Computed Properties

  • Exact Mass: 888.81500
  • Monoisotopic Mass: 888.814591
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 63
  • Rotatable Bond Count: 55
  • Complexity: 928
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 78.9
  • XLogP3: 24.3

Experimental Properties

  • Density: 0.9±0.1 g/cm3
  • Boiling Point: 817.6±35.0 °C at 760 mmHg
  • Flash Point: 301.5±26.0 °C
  • Refractive Index: 1.469
  • PSA: 78.90000
  • LogP: 18.54510
  • Vapor Pressure: 0.0±2.9 mmHg at 25°C

1,3-Distearoyl-2-oleoyl Glycerol Security Information

1,3-Distearoyl-2-oleoyl Glycerol Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
WU HAN AN JIE KAI Biomedical Technology Co., Ltd.
ajci67952-25mg
1,3-Distearoyl-2-Oleoyl-rac-glycerol
2846-04-0 98%
25mg
¥2503.00 2022-04-26
WU HAN AN JIE KAI Biomedical Technology Co., Ltd.
ajci67952-5mg
1,3-Distearoyl-2-Oleoyl-rac-glycerol
2846-04-0 98%
5mg
¥740.00 2022-04-26
Larodan
34-1811-11-250mg
1,3-Stearin-2-Olein
2846-04-0 >99%
250mg
€437.00 2025-03-07
1PlusChem
1P00C3PV-10mg
1 3-DISTEAROYL-2-OLEOYLGLYCEROL
2846-04-0 ≥98%
10mg
$158.00 2024-05-07
1PlusChem
1P00C3PV-5mg
1 3-DISTEAROYL-2-OLEOYLGLYCEROL
2846-04-0 ≥98%
5mg
$105.00 2024-05-07
A2B Chem LLC
AF63891-25mg
1 3-DISTEAROYL-2-OLEOYLGLYCEROL
2846-04-0 ≥98%
25mg
$203.00 2024-04-20
TRC
D493525-5mg
1,3-Distearoyl-2-oleoyl Glycerol
2846-04-0
5mg
$ 141.00 2023-09-07
TRC
D493525-10mg
1,3-Distearoyl-2-oleoyl Glycerol
2846-04-0
10mg
$ 216.00 2023-09-07
TRC
D493525-50mg
1,3-Distearoyl-2-oleoyl Glycerol
2846-04-0
50mg
$856.00 2023-05-18
Larodan
34-1811-7-25mg
1,3-Stearin-2-Olein
2846-04-0 >99%
25mg
€138.00 2025-03-07

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